Ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-1-benzofuran-3-carboxylate

• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-(pyridin-2-ylsulfanylmethyl)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H22N2O4S/c1-4-25-20(24)19-16(12-27-17-7-5-6-10-21-17)26-15-9-8-14(23)13(18(15)19)11-22(2)3/h5-10,23H,4,11-12H2,1-3H3
• InChI Key: BWZNBLSTJQOOFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C=C2)O)CN(C)C)CSC3=CC=CC=N3

Description

Ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-1-benzofuran-3-carboxylate is a complex organic compound with a fascinating structure. Let’s break it down:

Benzofuran Ring: The core structure contains a benzofuran ring, which is a fused five-membered ring system consisting of a benzene ring and an oxygen atom.

Functional Groups:

Preparation Methods

Synthetic Routes:

Fischer Indole Synthesis:

Further Elaboration:

Industrial Production:

• While specific industrial methods for this compound are not widely documented, the synthetic routes mentioned above can be adapted for large-scale production.

Chemical Reactions Analysis

Reactivity: Ethyl 4-[(dimethylamino)methyl]-5-hydroxy-2-[(pyridin-2-ylsulfanyl)methyl]-1-benzofuran-3-carboxylate can participate in various reactions

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation.

Major Products: These reactions yield derivatives with modified functional groups.

Scientific Research Applications

Medicinal Chemistry:

Biological Studies:

Mechanism of Action

Targets: Identify molecular targets (e.g., enzymes, receptors) affected by this compound.

Pathways: Investigate the signaling pathways influenced by its interactions.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other benzofuran derivatives.

Similar Compounds: Explore related compounds, such as other benzofurans or indoles.